Cas no 87143-15-5 (2,2,2-Trichloroethane-1-sulfonyl isocyanate)

• Product Name: 2,2,2-Trichloroethane-1-sulfonyl isocyanate
• CAS No: 87143-15-5
• MF: C₃H₂Cl₃NO₃S
• MW: 238.476876735687
• CID: 2809845
• PubChem ID: 12841801
• Update Time: 2025-04-21

2,2,2-Trichloroethane-1-sulfonyl isocyanate Chemical and Physical Properties

Names and Identifiers

• DTXSID60511243
• SCHEMBL11026495
• 87143-15-5
• 2,2,2-Trichloroethane-1-sulfonyl isocyanate

• Inchi： 1S/C3H2Cl3NO3S/c4-3(5,6)1-11(9,10)7-2-8/h1H2
• InChI Key： XCEYDRFNHHWNCQ-UHFFFAOYSA-N
• SMILES： ClC(CS(N=C=O)(=O)=O)(Cl)Cl

Computed Properties

• Exact Mass: 236.882097Da
• Monoisotopic Mass: 236.882097Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72Ų